Cas no 896345-51-0 (methyl 2-(4-methanesulfonylbenzamido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate)

• Product Name: methyl 2-(4-methanesulfonylbenzamido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate
• CAS No: 896345-51-0
• MF: C₁₇H₁₇NO₅S₂
• MW: 379.450582265854
• CID: 6486160
• Update Time: 2025-10-28

methyl 2-(4-methanesulfonylbenzamido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(4-methanesulfonylbenzamido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate
• methyl 2-[(4-methylsulfonylbenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate

• Inchi： 1S/C17H17NO5S2/c1-23-17(20)14-12-4-3-5-13(12)24-16(14)18-15(19)10-6-8-11(9-7-10)25(2,21)22/h6-9H,3-5H2,1-2H3,(H,18,19)
• InChI Key： IFGQOWAMFXWCEL-UHFFFAOYSA-N
• SMILES： C12CCCC=1C(C(OC)=O)=C(NC(=O)C1=CC=C(S(C)(=O)=O)C=C1)S2

Additional information on methyl 2-(4-methanesulfonylbenzamido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate

Introduction to Methyl 2-(4-Methanesulfonylbenzamido)-4H,5H,6H-Cyclopentabthiophene-3-Carboxylate (CAS No: 896345-51-0)

The compound methyl 2-(4-methanesulfonylbenzamido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate (CAS No: 896345-51-0) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of cyclopentabthiophenes, which are known for their unique electronic properties and structural versatility. The presence of the methanesulfonyl group and the benzamido substituent further enhances its functional diversity, making it a valuable compound for research and development.

Recent studies have highlighted the importance of cyclopentabthiophene derivatives in the development of advanced materials. For instance, researchers have explored the use of these compounds in organic electronics due to their ability to form stable charge transfer complexes. The methanesulfonyl group in this compound is particularly interesting as it introduces strong electron-withdrawing effects, which can significantly influence the electronic properties of the molecule. This makes it a promising candidate for applications in semiconductors and optoelectronic devices.

The synthesis of methyl 2-(4-methanesulfonylbenzamido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate involves a series of intricate organic reactions. The starting material is typically a substituted cyclopentabthiophene, which undergoes functionalization to introduce the methanesulfonyl and benzamido groups. The reaction conditions are carefully optimized to ensure high yield and purity. This compound is often synthesized using multi-step procedures that include coupling reactions and protecting group strategies.

In terms of applications, this compound has shown potential in the field of drug delivery systems. The benzamido group can act as a bioisostere for peptide bonds, making it suitable for designing bioactive molecules. Additionally, the cyclopentabthiophene core provides rigidity and planarity to the molecule, which are essential properties for enhancing bioavailability and targeting specific biological pathways.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties of this compound with high accuracy. Quantum mechanical calculations have revealed that the methanesulfonyl group significantly alters the HOMO-LUMO gap of the molecule, making it more suitable for applications in light-emitting diodes (LEDs) and solar cells. Furthermore, density functional theory (DFT) studies have provided insights into the stability and reactivity of this compound under various conditions.

The structural integrity of methyl 2-(4-methanesulfonylbenzamido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate is crucial for its functionality. The presence of sulfur atoms in the cyclopentabthiophene ring contributes to its thermal stability and resistance to oxidative degradation. These properties make it an ideal candidate for high-temperature applications in materials science.

In conclusion, methyl 2-(4-methanesulfonylbenzamido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate (CAS No: 896345-51-0) is a versatile compound with a wide range of potential applications in chemistry and materials science. Its unique structure and functional groups make it a valuable tool for researchers exploring new frontiers in organic electronics and drug delivery systems. As ongoing research continues to uncover its full potential, this compound is poised to play a significant role in advancing modern technologies.